Cas no 1361601-05-9 (3'-(Difluoromethyl)-4'-fluoro-3,4,5-trichlorobiphenyl)

• Product Name: 3'-(Difluoromethyl)-4'-fluoro-3,4,5-trichlorobiphenyl
• CAS No: 1361601-05-9
• MF: C₁₃H₆Cl₃F₃
• MW: 325.540951251984
• CID: 4992887
• Update Time: 2025-05-20

3'-(Difluoromethyl)-4'-fluoro-3,4,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-(Difluoromethyl)-4'-fluoro-3,4,5-trichlorobiphenyl

• Inchi： 1S/C13H6Cl3F3/c14-9-4-7(5-10(15)12(9)16)6-1-2-11(17)8(3-6)13(18)19/h1-5,13H
• InChI Key： BWPNNLINLJLMEI-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=CC(=C(C(F)F)C=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 291
• XLogP3: 6.2
• Topological Polar Surface Area: 0

Additional information on 3'-(Difluoromethyl)-4'-fluoro-3,4,5-trichlorobiphenyl

Introduction to 3'-(Difluoromethyl)-4'-fluoro-3,4,5-trichlorobiphenyl (CAS No. 1361601-05-9)

3'-(Difluoromethyl)-4'-fluoro-3,4,5-trichlorobiphenyl, identified by the chemical abstracts service number 1361601-05-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative is characterized by its unique structural features, including the presence of multiple halogen atoms and a difluoromethyl substituent, which contribute to its distinct chemical properties and potential applications.

The molecular structure of 3'-(Difluoromethyl)-4'-fluoro-3,4,5-trichlorobiphenyl consists of two benzene rings connected at the para positions, with specific halogen substitutions that enhance its reactivity and interaction with biological targets. The difluoromethyl group at the 3' position and the fluoro group at the 4' position introduce electron-withdrawing effects, influencing the compound's electronic distribution and stability. Additionally, the trichloro substitution on the 3,4,5 positions further modifies its polarity and solubility characteristics.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 3'-(Difluoromethyl)-4'-fluoro-3,4,5-trichlorobiphenyl, making it a valuable intermediate in the development of novel compounds. The synthesis typically involves multi-step reactions that incorporate halogenation and functional group transformations, leveraging modern catalytic systems to improve yield and selectivity. These synthetic methodologies align with contemporary trends toward greener and more sustainable chemical processes.

In the realm of pharmaceutical research, 3'-(Difluoromethyl)-4'-fluoro-3,4,5-trichlorobiphenyl has been explored for its potential as a lead compound in drug discovery. Its structural motifs are reminiscent of known bioactive molecules, suggesting possible applications in modulating enzyme activity or interacting with specific cellular receptors. Preliminary studies have indicated that derivatives of this compound may exhibit pharmacological properties relevant to inflammation, metabolic disorders, and other therapeutic areas.

One particularly intriguing aspect of 3'-(Difluoromethyl)-4'-fluoro-3,4,5-trichlorobiphenyl is its interaction with biological systems. The presence of multiple halogen atoms enhances its binding affinity to proteins and nucleic acids due to favorable van der Waals interactions and dipole-dipole forces. This characteristic makes it a promising candidate for designing molecules with targeted biological activity. Furthermore, computational studies have suggested that modifications to the halogen substitution pattern could further optimize its pharmacokinetic properties.

Current research in this field is focused on expanding the chemical space explored by 3'-(Difluoromethyl)-4'-fluoro-3,4,5-trichlorobiphenyl through structural analogs and derivatives. By systematically varying substituents such as hydroxyl or amino groups, researchers aim to uncover novel compounds with enhanced efficacy and reduced toxicity. These efforts are supported by high-throughput screening technologies that allow for rapid evaluation of large libraries of compounds.

The agrochemical sector has also shown interest in 3'-(Difluoromethyl)-4'-fluoro-3,4,5-trichlorobiphenyl, recognizing its potential as a precursor for next-generation pesticides. Its structural framework suggests compatibility with mechanisms that disrupt pest development or growth without harming non-target organisms. Such applications would align with global efforts to develop environmentally friendly agrochemical solutions that minimize ecological impact.

From a regulatory perspective, the handling and use of 3'-(Difluoromethyl)-4'-fluoro-3,4,5-trichlorobiphenyl must adhere to established safety protocols to ensure worker protection and environmental safety. While not classified as a hazardous material under current regulations, proper storage conditions and waste disposal methods are essential to prevent unintended exposure or contamination. Industry stakeholders are encouraged to stay informed about evolving guidelines to maintain compliance.

The future prospects for 3'-(Difluoromethyl)-4'-fluoro-3,4,5-trichlorobiphenyl are bright, driven by ongoing innovation in synthetic chemistry and drug discovery. As research progresses, new applications and derivatives will likely emerge, further solidifying its role as a key intermediate in advanced chemical synthesis. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into practical solutions for pharmaceuticals and agrochemicals alike.